N-(3-hydroxy-3-(thiophen-3-yl)propyl)pyridine-3-sulfonamide

• IUPAC Name: N-(3-hydroxy-3-thiophen-3-ylpropyl)pyridine-3-sulfonamide
• InChI: InChI=1S/C12H14N2O3S2/c15-12(10-4-7-18-9-10)3-6-14-19(16,17)11-2-1-5-13-8-11/h1-2,4-5,7-9,12,14-15H,3,6H2
• InChI Key: RMOPUHBZMDRYLX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)S(=O)(=O)NCCC(C2=CSC=C2)O
• Molecular Formula: C12H14N2O3S2
• Molecular Weight: 298.4 g/mol
• CAS No.: 2034549-05-6

Description

Thiophene is a five-membered ring made up of one sulfur atom and four carbon atoms. It’s a basic unit in many biologically active compounds and has a variety of applications in industrial chemistry and material science. Sulfonamides are a group of compounds containing the sulfonamide functional group, which is a sulfur atom double-bonded to an oxygen atom and single-bonded to two nitrogen atoms.

Scientific Research Applications

Synthesis and Antimicrobial Activity

N-(3-hydroxy-3-(thiophen-3-yl)propyl)pyridine-3-sulfonamide and related sulfonamides have been explored for their antimicrobial properties. The synthesis of new heterocyclic compounds based on sulfonamide moieties has shown potential for use as antibacterial agents. For instance, the synthesis of novel heterocyclic compounds containing a sulfonamido moiety aimed at antibacterial applications demonstrated significant activities against various bacterial strains, indicating the relevance of sulfonamides in developing new antimicrobial agents (Azab, Youssef, & El-Bordany, 2013).

Antiproliferative Agents

Research has also focused on the design and synthesis of N,N-dimethylbenzenesulfonamide derivatives, including those related to thiophene, as potential antiproliferative agents. These compounds have been evaluated for their in vitro antiproliferative activity against cancer cell lines, such as the human breast cancer cell line MCF-7. Some sulfonamides showed higher antiproliferative activity compared to standard drugs, indicating their potential as cancer therapeutics (Bashandy, Alsaid, Arafa, & Ghorab, 2014).

Sulfenylating Agents

N-Hydroxy sulfonamides, including those related to thiophene, have been established as novel sulfenylating agents for the functionalization of aromatic compounds. This demonstrates the chemical versatility and potential application of sulfonamides in synthetic chemistry, particularly in introducing sulfenyl groups into various structures, enhancing their utility in chemical synthesis and drug development (Wang, Zhou, Wang, & Tian, 2017).

Reaction-based Fluorescent Probes

The development of reaction-based fluorescent probes for selective discrimination of thiophenols over aliphatic thiols highlights another research application. Such probes, leveraging the properties of sulfonamides, can differentiate between toxic benzenethiols and biologically active aliphatic thiols, underscoring the utility of sulfonamides in environmental and biological sciences (Wang, Han, Jia, Zhou, & Deng, 2012).